Cas no 441011-76-3 (2-Bromomethylphenylboronic acid, neopentyl glycol ester)

2-Bromomethylphenylboronic acid neopentyl glycol ester is a versatile boronic acid derivative commonly utilized in Suzuki-Miyaura cross-coupling reactions. The neopentyl glycol ester moiety enhances stability, reducing protodeboronation and improving handling under ambient conditions. The bromomethyl group offers additional reactivity, enabling further functionalization, such as nucleophilic substitution or metal-catalyzed transformations. This compound is particularly valuable in pharmaceutical and materials science research, where controlled coupling and derivatization are critical. Its balanced reactivity and stability make it a reliable intermediate for constructing complex aryl-alkyl frameworks. Proper storage under inert conditions is recommended to maintain integrity.
2-Bromomethylphenylboronic acid, neopentyl glycol ester structure
441011-76-3 structure
Product Name:2-Bromomethylphenylboronic acid, neopentyl glycol ester
CAS No:441011-76-3
MF:C12H18BBrO2
MW:284.985123157501
MDL:MFCD03412131
CID:328681
PubChem ID:67057782
Update Time:2025-06-07

2-Bromomethylphenylboronic acid, neopentyl glycol ester Chemical and Physical Properties

Names and Identifiers

    • Boronic acid,[2-(bromomethyl)phenyl]-, mono(2,2-dimethylpropyl) ester (9CI)
    • 2-[2-(BROMOMETHYL)PHENYL]-5,5-DIMETHYL-1,3,2-DIOXABORINANE
    • 2-(Bromomethyl)benzeneboronic acid neopentyl glycol ester
    • 2-(2-(Bromomethyl)phenyl)-5,5-dimethyl-1,3,2-dioxaborinane
    • 2-Bromomethylphenylboronic acid, neopentyl glycol ester
    • Neopentyl hydrogen (2-(bromomethyl)phenyl)boronate
    • Neopentylhydrogen(2-(bromomethyl)phenyl)boronate
    • A853779
    • 441011-76-3
    • AKOS025213219
    • [2-(bromomethyl)phenyl]-(2,2-dimethylpropoxy)borinic acid
    • SCHEMBL1506807
    • 2,2-dimethylpropyl hydrogen [2-(bromomethyl)phenyl]boronate
    • AS-68625
    • 2,2-DIMETHYLPROPYL HYDROGEN 2-(BROMOMETHYL)PHENYLBORONATE
    • G78661
    • MDL: MFCD03412131
    • Inchi: 1S/C12H18BBrO2/c1-12(2,3)9-16-13(15)11-7-5-4-6-10(11)8-14/h4-7,15H,8-9H2,1-3H3
    • InChI Key: UBSMRVSDSPJXBM-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC=CC=1B(O)OCC(C)(C)C

Computed Properties

  • Exact Mass: 282.04300
  • Monoisotopic Mass: 284.05832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 368.6±25.0 °C at 760 mmHg
  • Flash Point: 176.7±23.2 °C
  • PSA: 18.46000
  • LogP: 2.34970
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Bromomethylphenylboronic acid, neopentyl glycol ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromomethylphenylboronic acid, neopentyl glycol ester Pricemore >>

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